![molecular formula C18H20N2O3 B268899 N-[3-(acetylamino)phenyl]-2-(2,4-dimethylphenoxy)acetamide](/img/structure/B268899.png)
N-[3-(acetylamino)phenyl]-2-(2,4-dimethylphenoxy)acetamide
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Overview
Description
N-[3-(acetylamino)phenyl]-2-(2,4-dimethylphenoxy)acetamide, commonly known as ADMA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. ADMA belongs to the class of amide compounds and is widely studied for its anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
The mechanism of action of ADMA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in inflammation, pain, and fever. By inhibiting COX enzymes, ADMA reduces the production of prostaglandins and thus, reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
ADMA has been shown to have significant biochemical and physiological effects in various scientific research studies. In vitro studies have demonstrated that ADMA inhibits the proliferation of cancer cells and induces apoptosis. In addition, ADMA has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. Furthermore, ADMA has been shown to reduce pain and fever in animal models.
Advantages and Limitations for Lab Experiments
ADMA has several advantages for lab experiments, including its synthetic accessibility, high purity, and low toxicity. However, ADMA also has some limitations, including its poor solubility in water and its instability under acidic conditions. These limitations can be overcome by using appropriate solvents and pH conditions during experiments.
Future Directions
There are several future directions for ADMA research, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its mechanism of action. In addition, further studies are needed to determine the optimal dosage and administration route for ADMA in human clinical trials. Furthermore, the development of ADMA analogs with improved solubility and stability could enhance its therapeutic potential.
Synthesis Methods
The synthesis of ADMA involves the reaction of 2-(2,4-dimethylphenoxy)acetic acid with 3-aminobenzoyl amide in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt). The resulting product is purified using column chromatography and characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
ADMA has been extensively studied for its potential therapeutic properties in various scientific research fields. In the field of cancer research, ADMA has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). In addition, ADMA has been studied for its anti-inflammatory properties in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, ADMA has also been investigated for its potential analgesic and antipyretic effects.
properties
Molecular Formula |
C18H20N2O3 |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
N-(3-acetamidophenyl)-2-(2,4-dimethylphenoxy)acetamide |
InChI |
InChI=1S/C18H20N2O3/c1-12-7-8-17(13(2)9-12)23-11-18(22)20-16-6-4-5-15(10-16)19-14(3)21/h4-10H,11H2,1-3H3,(H,19,21)(H,20,22) |
InChI Key |
BKKZAKLBBOICCA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)NC(=O)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)NC(=O)C)C |
Origin of Product |
United States |
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